Cas no 1256345-96-6 ((3-Butoxy-5-(trifluoromethoxy)phenyl)boronic acid)

• Product Name: (3-Butoxy-5-(trifluoromethoxy)phenyl)boronic acid
• CAS No: 1256345-96-6
• MF: C₁₁H₁₄BF₃O₄
• MW: 278.032674312592
• MDL: MFCD16036112
• CID: 828204
• PubChem ID: 53216392
• Update Time: 2025-10-29

(3-Butoxy-5-(trifluoromethoxy)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Butoxy-5-(trifluoromethoxy)phenyl)boronic acid
• 3-Butoxy-5-(trifluoromethoxy)phenylboronic acid
• [3-butoxy-5-(trifluoromethoxy)phenyl]boronic acid
• (3-Butoxy-5-(trifluoromethoxy)phenyl)boronicacid
• AKOS015839745
• CS-0175931
• DB-366349
• Boronic acid, B-[3-butoxy-5-(trifluoromethoxy)phenyl]-
• MFCD16036112
• 1256345-96-6
• DTXSID80681634
• BS-19733
• LJAITWONDCKJGB-UHFFFAOYSA-N

• MDL： MFCD16036112
• Inchi： 1S/C11H14BF3O4/c1-2-3-4-18-9-5-8(12(16)17)6-10(7-9)19-11(13,14)15/h5-7,16-17H,2-4H2,1H3
• InChI Key： LJAITWONDCKJGB-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(B(O)O)C=C(C=1)OCCCC)(F)F

Computed Properties

• Exact Mass: 278.09400
• Monoisotopic Mass: 278.0937236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 58.92000
• LogP: 1.44390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (3-Butoxy-5-(trifluoromethoxy)phenyl)boronic acid

Compound CAS No. 1256345-96-6: (3-Butoxy-5-(trifluoromethoxy)phenyl)boronic Acid

The compound with CAS No. 1256345-96-6, commonly referred to as (3-Butoxy-5-(trifluoromethoxy)phenyl)boronic acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is notable for its unique structural features, which include a phenyl ring substituted with a butoxy group at the 3-position and a trifluoromethoxy group at the 5-position, along with a boronic acid moiety. These substituents collectively impart distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical reactions.

Recent advancements in chemical synthesis have highlighted the importance of boronic acids as key intermediates in cross-coupling reactions, particularly the Suzuki-Miyaura coupling. This reaction has become a cornerstone in the construction of biaryls and other complex aromatic systems, which are integral to modern drug discovery and materials development. The presence of the trifluoromethoxy group in this compound further enhances its utility, as it is known to stabilize reactive intermediates and modulate electronic properties, thereby facilitating challenging transformations.

Structurally, the molecule exhibits a planar aromatic system with electron-donating and electron-withdrawing groups arranged in a specific spatial arrangement. The butoxy group at the 3-position introduces steric hindrance and moderate electron-donating effects through resonance, while the trifluoromethoxy group at the 5-position imparts strong electron-withdrawing effects due to its electronegative fluorine atoms. This balance of electronic effects makes the compound versatile for use in various synthetic strategies.

One of the most promising applications of this compound lies in its role as an intermediate in the synthesis of advanced pharmaceutical agents. Recent studies have demonstrated its utility in constructing bioactive molecules with intricate architectures. For instance, researchers have employed this boronic acid in the synthesis of potential kinase inhibitors, where its ability to participate in cross-coupling reactions has been pivotal in achieving high yields and selectivity.

In addition to its role in drug discovery, this compound has also found applications in materials science. Its ability to undergo controlled polymerization under specific conditions has led to the development of novel polymeric materials with tailored electronic properties. These materials hold potential for use in optoelectronic devices and advanced sensors.

The synthesis of (3-Butoxy-5-(trifluoromethoxy)phenyl)boronic acid involves a multi-step process that typically begins with the bromination of an appropriate phenol derivative followed by subsequent functionalization steps. Recent optimizations have focused on improving reaction efficiency and minimizing environmental impact through catalytic methods and green chemistry principles.

In terms of safety and handling, this compound should be treated with care due to its reactivity under certain conditions. Proper storage and handling procedures are essential to ensure safety in both laboratory and industrial settings.

In conclusion, CAS No. 1256345-96-6 represents a significant advancement in chemical synthesis, offering researchers a powerful tool for constructing complex molecules across diverse fields. Its unique combination of functional groups positions it as an indispensable intermediate for future innovations in drug development and materials science.